Cas no 2171969-38-1 (5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 2171969-38-1
• MF: C₁₅H₁₈N₂OS
• MW: 274.381222248077
• CID: 6121053
• PubChem ID: 165520926
• Update Time: 2025-10-23

5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• EN300-1267690
• 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• 2171969-38-1

• Inchi： 1S/C15H18N2OS/c1-15(2)7-9(15)12-16-13(18)11-8-5-3-4-6-10(8)19-14(11)17-12/h9H,3-7H2,1-2H3,(H,16,17,18)
• InChI Key： IFGGFYYVBLXQEF-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C2C(NC(C3CC3(C)C)=NC1=2)=O

Computed Properties

• Exact Mass: 274.11398438g/mol
• Monoisotopic Mass: 274.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.7Ų

Additional information on 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

Comprehensive Overview of 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one (CAS No. 2171969-38-1)

The compound 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one (CAS No. 2171969-38-1) is a unique heterocyclic molecule with a complex tricyclic structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The presence of both nitrogen and sulfur atoms in its framework makes it a promising candidate for drug discovery, particularly in the development of novel therapeutic agents.

One of the most intriguing aspects of 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one is its structural complexity, which combines a dimethylcyclopropyl group with a thiadiazatricyclic core. This combination of functional groups is relatively rare in organic chemistry, making the compound a subject of interest for synthetic chemists and researchers exploring new chemical spaces. The compound's CAS number 2171969-38-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

Recent advancements in computational chemistry and artificial intelligence (AI) have enabled researchers to predict the properties and potential applications of complex molecules like 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one with greater accuracy. AI-driven drug discovery platforms often highlight such compounds for their unique pharmacophores, which could interact with biological targets in novel ways. This aligns with the growing trend of using machine learning and AI in drug development, a topic frequently searched by professionals in the field.

The synthesis of 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers have explored various synthetic routes to optimize yield and purity, with some methods leveraging green chemistry principles to reduce environmental impact. The compound's stability under different conditions has also been a focus of study, as it influences its suitability for various applications.

In the pharmaceutical industry, 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one is being investigated for its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules. Kinase inhibitors are a hot topic in drug discovery, particularly for cancer and inflammatory diseases, making this compound relevant to current research trends. Additionally, its heterocyclic framework could be valuable in designing new agrochemicals or specialty materials.

The market for specialized heterocyclic compounds like 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one is expanding, driven by increasing demand for innovative pharmaceuticals and high-performance materials. Companies specializing in custom synthesis and contract research often list such compounds in their portfolios, catering to clients in academia and industry. The compound's CAS No. 2171969-38-1 is frequently queried in chemical databases, reflecting its growing importance.

From a regulatory perspective, 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one is not classified as a hazardous or controlled substance, which simplifies its handling and transportation for research purposes. However, researchers are advised to follow standard laboratory safety protocols when working with any chemical compound. The absence of restricted functional groups in its structure enhances its appeal for commercial and scientific use.

In conclusion, 5-(2,2-dimethylcyclopropyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one (CAS No. 2171969-38-1) represents a fascinating area of study in modern chemistry. Its unique structure, combined with potential applications in drug discovery and material science, positions it as a compound of significant interest. As research continues, this molecule may unlock new possibilities in medicinal chemistry and beyond, contributing to advancements in science and technology.